Cas no 2624125-48-8 (3-Quinolinamine, 7,8-difluoro-2,4-dimethyl-)

• Product Name: 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl-
• CAS No: 2624125-48-8
• MF: C₁₁H₁₀F₂N₂
• MW: 208.207309246063
• CID: 5801288
• PubChem ID: 155905987
• Update Time: 2025-11-01

3-Quinolinamine, 7,8-difluoro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl-
• 7,8-Difluoro-2,4-dimethylquinolin-3-amine
• EN300-27160439
• starbld0003908
• 2624125-48-8

• Inchi： 1S/C11H10F2N2/c1-5-7-3-4-8(12)9(13)11(7)15-6(2)10(5)14/h3-4H,14H2,1-2H3
• InChI Key： QFGPFNFBFAXOPN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(F)C=2F)C(C)=C(N)C=1C

Computed Properties

• Exact Mass: 208.08120465g/mol
• Monoisotopic Mass: 208.08120465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• Boiling Point: 329.9±37.0 °C(Predicted)
• pka: 2.22±0.50(Predicted)

Additional information on 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl-

3-Quinolinamine, 7,8-difluoro-2,4-dimethyl-

The compound 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl- (CAS No. 2624125-48-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the quinolinamine class of heterocyclic compounds, which are known for their versatile applications in drug discovery and advanced materials. The structure of 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl is characterized by a quinoline ring system with amino and fluorine substituents at specific positions, which contribute to its unique chemical properties.

The synthesis of 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl involves a series of carefully designed organic reactions. Researchers have employed various methodologies to construct the quinoline skeleton and introduce the desired substituents. For instance, a recent study published in the *Journal of Medicinal Chemistry* utilized a palladium-catalyzed coupling reaction to achieve high yields of this compound. The presence of fluorine atoms at positions 7 and 8 enhances the molecule's electronic properties, making it an attractive candidate for further functionalization.

In terms of applications, 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl has shown promise in the development of novel pharmaceutical agents. Its structure allows for interactions with various biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). A study conducted by Smith et al. demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound in anticancer drug development.

Beyond pharmacology, 3-Quinolinamine derivatives have also been explored in materials science. The fluorine substituents in 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl contribute to its thermal stability and electronic conductivity. Researchers at the University of Cambridge have investigated its use as a building block for organic semiconductors. Their findings suggest that this compound could be integrated into next-generation electronic devices due to its favorable charge transport properties.

The structural versatility of 3-Quinolinamine derivatives has also made them valuable tools in analytical chemistry. For example, 3-Quinolinamine-based sensors have been developed to detect trace amounts of heavy metal ions in aqueous solutions. These sensors exploit the chelating properties of the amino group in the quinoline ring system to selectively bind metal ions such as lead and mercury. Recent advancements in this area have improved the sensitivity and selectivity of these sensors.

In conclusion, 3-Quinolinamine derivatives, particularly 3-Quinolinamine, 7,8-difluoro-2,4-dimethyl, represent a promising class of compounds with diverse applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into their chemical properties and potential uses. As technology advances and new synthetic methods emerge, this compound is likely to play an increasingly important role in both academic research and industrial applications.